4-(4-Bromo-5-methyl-2-thienyl)-1,3-thiazole

• IUPAC Name: 4-(4-bromo-5-methylthiophen-2-yl)-1,3-thiazole
• InChI: InChI=1S/C8H6BrNS2/c1-5-6(9)2-8(12-5)7-3-11-4-10-7/h2-4H,1H3
• InChI Key: OBLKELRJVZMTQG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(S1)C2=CSC=N2)Br
• Molecular Formula: C8H6BrNS2
• Molecular Weight: 260.2 g/mol

Description

4-(4-Bromo-5-methyl-2-thienyl)-1,3-thiazole (BMTT) is a thiazole ring-containing compound with a bromo substituent at the 4-position and a methyl substituent at the 5-position. It is a synthetic compound that has been studied for its potential therapeutic applications in the medical field. Finally, this paper will discuss the potential future directions of BMTT.

Scientific Research Applications

Synthesis and Characterization

The synthesis of thiazole derivatives, including compounds structurally similar to "4-(4-Bromo-5-methyl-2-thienyl)-1,3-thiazole," involves reactions that yield compounds with potential antimicrobial properties. For instance, a series of 2-substituted 4-(2,5-dichloro thienyl)-1,3-thiazoles were synthesized, demonstrating good antifungal and antibacterial activities. These compounds were further subjected to molecular docking studies to evaluate their potential as inhibitors of specific enzymes relevant to antifungal drug development (Sarojini et al., 2010).

Another study reported the interaction of (Z)-4-Bromo-1,3-di(2-thienyl)-2-buten-1-one with tertiary amines, leading to the synthesis of di(2-thienyl)azolo[a]pyridinium derivatives. This research contributes to the understanding of reactions involving brominated thienyl compounds and their potential applications in synthesizing novel heterocyclic systems (Potikha et al., 2010).

Biological Activity

Thiazole derivatives, including those structurally related to the compound of interest, have been evaluated for their biological efficacy. For example, 4-(4-Bromophenyl)-2-[4-(arylhydrazono-3-methyl-5-(5-bromopyridin-2-yl)imino-4,5-dihydro pyrazol-1-yl]-1,3-thiazole derivatives were synthesized and tested for biological activity, indicating the potential for further pharmaceutical development (Rodrigues & Bhalekar, 2015).